Cas no 29872-58-0 (4,6-Pyrimidinedicarbonitrile,2-chloro-)

• Product Name: 4,6-Pyrimidinedicarbonitrile,2-chloro-
• CAS No: 29872-58-0
• MF: C₆HClN₄
• MW: 164.551938772202
• MDL: MFCD27948944
• CID: 271222
• PubChem ID: 247578
• Update Time: 2025-04-24

4,6-Pyrimidinedicarbonitrile,2-chloro- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinedicarbonitrile,2-chloro-
• 2-chloropyrimidine-4,6-dicarbonitrile
• 2-Chlor-4,6-dicyanopyrimidin
• 2-Chloro-4,6-dicyanopyrimidin
• 2-chloro-pyrimidine-4,6-dicarbonitrile
• AC1L6KKH
• AC1Q4RJD
• AR-1E0774
• CTK4G3969
• NCIOpen2_000005
• NSC62499
• 2-chloropyrimidine-4, 6-dicarbonitrile
• SCHEMBL19295125
• CS-0112485
• DTXSID80289634
• E76988
• chlorodicyanopyrimidine
• MFCD27948944
• NSC-62499
• 29872-58-0
• SB57456
• DS-000869

• MDL： MFCD27948944
• Inchi： 1S/C6HClN4/c7-6-10-4(2-8)1-5(3-9)11-6/h1H
• InChI Key： DVTARKWYEZUTDM-UHFFFAOYSA-N
• SMILES： ClC1=NC(C#N)=CC(C#N)=N1

Computed Properties

• Exact Mass: 163.98913
• Monoisotopic Mass: 163.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 379.9°C at 760 mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.593
• PSA: 73.36
• LogP: 0.87336

Additional information on 4,6-Pyrimidinedicarbonitrile,2-chloro-

4,6-Pyrimidinedicarbonitrile, 2-chloro-

4,6-Pyrimidinedicarbonitrile, 2-chloro-, also known by its CAS registry number CAS No. 29872-58-0, is a heterocyclic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyrimidine family, a class of organic compounds characterized by a six-membered ring with two nitrogen atoms at positions 1 and 3. The presence of two cyano groups at positions 4 and 6, along with a chlorine atom at position 2, imparts unique electronic and structural properties to this molecule.

The structure of 4,6-pyrimidinedicarbonitrile, 2-chloro- is highly symmetrical, which contributes to its stability and reactivity in different chemical environments. The cyano groups are strong electron-withdrawing groups, which can significantly influence the electronic properties of the molecule. This makes it an attractive candidate for applications in organic electronics, such as in the development of semiconducting materials or optoelectronic devices.

Recent studies have explored the potential of 4,6-pyrimidinedicarbonitrile, 2-chloro- in drug discovery and medicinal chemistry. Its ability to act as a scaffold for bioactive molecules has been highlighted in several research papers. For instance, researchers have investigated its role as a building block for designing inhibitors of certain enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

In terms of synthesis, 4,6-pyrimidinedicarbonitrile can be prepared through various methods, including condensation reactions or substitution reactions involving appropriate starting materials. The introduction of the chlorine atom at position 2 can be achieved through electrophilic substitution or other halogenation techniques. These methods have been optimized in recent years to improve yield and purity.

The compound's physical properties make it suitable for use in high-performance materials. For example, its thermal stability and ability to form stable films make it a promising candidate for use in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs). Recent advancements in materials science have demonstrated that incorporating pyrimidine derivatives like 4,6-pyrimidinedicarbonitrile into polymer blends can enhance their electronic properties.

In addition to its chemical applications, CAS No. 29872-58-0 has found utility in analytical chemistry as a reference standard for chromatographic separations or spectroscopic analyses. Its distinct spectral features make it an ideal choice for calibrating instruments used in quality control processes.

The safety and handling of 4,6-pyrimidinedicarbonitrile are important considerations due to its potential hazards when mishandled. Proper storage conditions and personal protective equipment are recommended to ensure safe usage in laboratory settings.

In conclusion, 4,6-pyrimidinedicarbonitrile, with its unique chemical structure and versatile properties, continues to be an area of active research across multiple disciplines. Its applications span from drug discovery to advanced materials development, making it a valuable compound in modern chemistry.